Cas no 1075-97-4 (1,3-Dioxane-5-methanol, 2-ethenyl-5-ethyl-)

• Product Name: 1,3-Dioxane-5-methanol, 2-ethenyl-5-ethyl-
• CAS No: 1075-97-4
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 1183681
• PubChem ID: 15300733
• Update Time: 2025-04-20

1,3-Dioxane-5-methanol, 2-ethenyl-5-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-5-methanol, 2-ethenyl-5-ethyl-
• (2-ethenyl-5-ethyl-1,3-dioxan-5-yl)methanol
• 1075-97-4
• DTXSID90571133
• SCHEMBL8321176

• Inchi： 1S/C9H16O3/c1-3-8-11-6-9(4-2,5-10)7-12-8/h3,8,10H,1,4-7H2,2H3
• InChI Key： PIZPBHHTPIXFLW-UHFFFAOYSA-N
• SMILES： O1C(C=C)OCC(CO)(CC)C1

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.7Ų